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Compound of Interest

Compound Name: GSK3117391

Cat. No.: B607823

The proper disposal of the histone deacetylase (HDAC) inhibitor GSK3117391 is a critical
aspect of laboratory safety and environmental responsibility. While specific disposal instructions
for GSK3117391 are not readily available in the public domain, a cautious approach, treating
the compound as potentially hazardous chemical waste, is mandatory. All disposal procedures
must be conducted in strict accordance with your institution's Environmental Health and Safety
(EHS) guidelines and local regulations.

Immediate Safety and Handling

Before initiating any disposal procedures, it is crucial to be aware of the handling and storage
requirements for GSK3117391. This ensures the safety of personnel and the integrity of the
compound until its final disposal.

Parameter Recommendation Source

Powder: -20°C; In solvent:
Storage Temperature 80°C [11[2]

Stability > 4 years at -20°C [2]

) ) Chemical-resistant gloves
Personal Protective Equipment

e.g., nitrile), safety glasses or 3[4
(PPE) (e.g ) yd [31[4]

goggles, lab coat.

Solubility Soluble in DMSO. [2][5]
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Disposal Protocol

The following step-by-step guide outlines a general procedure for the disposal of GSK3117391
and its contaminated materials. This protocol is based on standard practices for hazardous
waste management.

1. Waste Characterization and Segregation:

e Do not dispose of GSK3117391 down the drain.[3] Its potential environmental impact makes
this method unsafe.

¢ Segregate waste containing GSK3117391 from other waste streams.

o Keep solid waste (e.g., contaminated vials, pipette tips, gloves) separate from liquid waste
(e.g., unused solutions).

2. Liquid Waste Management:

e Collect all liquid waste containing GSK3117391 in a designated, properly labeled, and
sealed hazardous waste container.

e The container should be made of a material compatible with the solvents used (e.g., DMSO).

e If the first rinse of a container that held GSK3117391 is performed, this rinse aid must be
collected and disposed of as hazardous waste.[6]

3. Solid Waste Management:

o Place all solid materials contaminated with GSK3117391 (e.g., pipette tips, absorbent pads,
empty vials) into a clearly labeled, sealed waste bag or container.

o Ensure that sharp objects are placed in an appropriate sharps container to prevent
punctures.

4. Labeling and Storage of Waste:

o Clearly label all waste containers with "Hazardous Waste" and the full chemical name:
"GSK3117391".
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« Indicate the solvent used (e.g., "in DMSQ").

o Store the waste containers in a designated, secure area, away from incompatible materials,
until collection by your institution's EHS department.[6]

5. Spill Management: In the event of a spill:
» Alert others in the vicinity and ensure the area is well-ventilated.

o Wearing appropriate PPE, contain the spill using an inert absorbent material (e.g., sand,
vermiculite).[3]

o Carefully collect the absorbed material and place it in a sealed container for disposal as
hazardous waste.[3]

o Decontaminate the spill area thoroughly.
» Report the spill to your laboratory supervisor and EHS department.|[3]
6. Final Disposal:

o Arrange for the collection of the hazardous waste through your institution's EHS department.
They will ensure the waste is transported to a licensed hazardous waste disposal facility.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
GSK3117391.
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Start: GSK3117391 Waste Generated

Step 1: Safety First
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Disposal workflow for GSK3117391.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Procedures for the Safe Disposal of
GSK3117391]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607823#gsk3117391-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607823?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

